Cas no 76856-51-4 (N-4-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)phenylbenzenesulfonamide)

• Product Name: N-4-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)phenylbenzenesulfonamide
• CAS No: 76856-51-4
• MF: C₁₅H₁₁F₆NO₃S
• MW: 399.308163881302
• MDL: MFCD02333337
• CID: 1781798
• PubChem ID: 1186353
• Update Time: 2025-10-23

N-4-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]phenyl]-
• MFCD02333337
• Enamine_000911
• 76856-51-4
• 4'-(hexafluoro-2-hydroxy-2-propyl)-benzenesulfonanilide
• N-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)benzenesulfonamide
• ZB1489
• N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]benzenesulfonamide
• HMS1396J09
• Z56782920
• BDBM50179867
• CHEMBL382792
• AKOS001449499
• 11T-0346
• CS-0362208
• EN300-18216205
• SCHEMBL2415124
• N-4-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)phenylbenzenesulfonamide

• MDL： MFCD02333337
• Inchi： 1S/C15H11F6NO3S/c16-14(17,18)13(23,15(19,20)21)10-6-8-11(9-7-10)22-26(24,25)12-4-2-1-3-5-12/h1-9,22-23H
• InChI Key： HTCRJPLMWKJJNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC(=CC=1)C(C(F)(F)F)(C(F)(F)F)O)(=O)=O

Computed Properties

• Exact Mass: 399.03643
• Monoisotopic Mass: 399.03638336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-4-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)phenylbenzenesulfonamide

N-4-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)phenylbenzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 76856-51-4, known as N-4-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)phenylbenzenesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in advanced materials and pharmaceuticals. The benzenesulfonamide core of the molecule is a well-known functional group that imparts specific chemical properties, while the hexafluoro substituent introduces a high degree of fluorination, which significantly influences its physical and chemical behavior.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry due to their unique electronic properties and resistance to environmental factors. The hexafluoro group in this compound contributes to its stability and enhances its ability to interact with other molecules in specific ways. This makes it a promising candidate for applications in drug delivery systems and advanced materials where stability and controlled interactions are critical.

The synthesis of N-4-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)phenylbenzenesulfonamide involves a multi-step process that requires precise control over reaction conditions to achieve the desired product. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of this compound. The use of advanced catalytic systems has been shown to significantly improve the efficiency of these reactions.

One of the most intriguing aspects of this compound is its ability to form self-assembled monolayers (SAMs) on various substrates. SAMs are highly ordered molecular structures that can be used in nanotechnology to create surfaces with tailored properties. The benzenesulfonamide group plays a crucial role in this self-assembly process by providing the necessary intermolecular interactions. Recent experiments have demonstrated that SAMs formed by this compound exhibit exceptional stability under harsh environmental conditions, making them ideal for use in extreme environments such as space exploration or industrial settings.

In addition to its structural properties, the compound's electronic characteristics have been extensively studied using computational chemistry methods. These studies have revealed that the hexafluoro substituent significantly alters the electronic distribution within the molecule, leading to unique optical and electrical properties. This has opened up new possibilities for its use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The application of N-4-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)phenylbenzenesulfonamide in pharmaceutical research is another area that has seen significant progress. Its ability to act as a bioisostere—molecules that have similar biological activity but different chemical structures—has made it a valuable tool in drug design. Researchers have explored its potential as a scaffold for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders.

Furthermore, the compound's role in supramolecular chemistry has been explored through its ability to form inclusion complexes with other molecules. These complexes can be used to encapsulate drugs or other bioactive agents, enabling controlled release and targeted delivery. Recent advancements in this area have demonstrated the feasibility of using this compound as a building block for creating complex supramolecular architectures with unprecedented functionality.

In conclusion,N-4-(1